molecular formula C5H6N2OS B1614730 5,6-Dihydro-imidazo[2,1-b]thiazol-3-one CAS No. 6703-51-1

5,6-Dihydro-imidazo[2,1-b]thiazol-3-one

Cat. No. B1614730
CAS RN: 6703-51-1
M. Wt: 142.18 g/mol
InChI Key: RZBBCLQHSBMRHG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“5,6-Dihydro-imidazo[2,1-b]thiazol-3-one” is a compound that belongs to the class of imidazole and thiazole derivatives . Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . Thiazole, on the other hand, is a heterocyclic compound that contains both sulfur and nitrogen in the ring .


Synthesis Analysis

The synthesis of “5,6-Dihydro-imidazo[2,1-b]thiazol-3-one” involves the reaction of 1, 2-diaminoethane with carbon disulphide in H2O/ETOH as solvent which furnishes 4, 5-dihydro-1H-imidazol-2-thiol under reflux condition . The reaction of 4,5-dihydro-1H-imidazol-2-thiol on treatment with ethylchloro acetate and aromatic aldehyde in the presence of anhydrous sodium acetate and acetic acid as solvent gives (Z)-2-(arylidene)-5,6-dihydroimidazo[2,1-b][1,3]thiazol-3(2H)-one .

Scientific Research Applications

Synthesis and Anticancer Potential

5,6-Dihydro-imidazo[2,1-b]thiazol-3-one derivatives have been synthesized and evaluated for their potential in anticancer therapy. These compounds exhibit cytotoxic effects on both cancer and non-cancer cells, indicating their therapeutic relevance in oncology. Notably, certain derivatives demonstrate a higher cytotoxic effect on cancer cells compared to control cells, suggesting their specificity and potential efficacy in cancer treatment (Meriç, Incesu, & Hatipoğlu, 2008), (Potikha & Brovarets, 2020).

Antimicrobial and Antifungal Activity

Compounds derived from 5,6-Dihydro-imidazo[2,1-b]thiazol-3-one have been tested for their antimicrobial and antifungal activities. Research indicates that these compounds possess promising antimicrobial properties, making them potential candidates for treating bacterial and fungal infections (Güzeldemirci & Küçükbasmacı, 2010).

Anti-inflammatory Applications

Certain derivatives of 5,6-Dihydro-imidazo[2,1-b]thiazol-3-one have been identified as potential anti-inflammatory agents. These compounds have shown efficacy in vivo, suggesting their potential application in treating inflammatory conditions (Biointerface Research in Applied Chemistry, 2022).

Pharmaceutical Development

Research has focused on developing 5,6-Dihydro-imidazo[2,1-b]thiazol-3-one derivatives as pharmaceutical agents. These compounds are being studied for their ability to stimulate certain biological processes and may be relevant in the treatment of various diseases, highlighting their versatility in drug development (Karimian, 2009).

Therapeutic Versatility

The imidazo[2,1-b]thiazole moiety, which includes 5,6-Dihydro-imidazo[2,1-b]thiazol-3-one derivatives, has been extensively reviewed for its diverse pharmacological activities. These activities range across several therapeutic areas, indicating the broad potential of these compounds in medicinal chemistry (Shareef, Khan, Babu, & Kamal, 2019).

properties

IUPAC Name

5,6-dihydroimidazo[2,1-b][1,3]thiazol-3-one
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C5H6N2OS/c8-4-3-9-5-6-1-2-7(4)5/h1-3H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RZBBCLQHSBMRHG-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN2C(=O)CSC2=N1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C5H6N2OS
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID20217294
Record name 5,6-Dihydro-imidazo(2,1-b)thiazol-3-one
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20217294
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

142.18 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5,6-Dihydro-imidazo[2,1-b]thiazol-3-one

CAS RN

6703-51-1
Record name 2,3-Ethylenepseudothiohydantoin
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006703511
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name NSC12752
Source DTP/NCI
URL https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=12752
Description The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents.
Explanation Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source.
Record name 5,6-Dihydro-imidazo(2,1-b)thiazol-3-one
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20217294
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 6703-51-1
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.
Record name 2,3-ETHYLENEPSEUDOTHIOHYDANTOIN
Source FDA Global Substance Registration System (GSRS)
URL https://gsrs.ncats.nih.gov/ginas/app/beta/substances/6ODJ4GAR2D
Description The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions.
Explanation Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
5,6-Dihydro-imidazo[2,1-b]thiazol-3-one
Reactant of Route 2
5,6-Dihydro-imidazo[2,1-b]thiazol-3-one
Reactant of Route 3
5,6-Dihydro-imidazo[2,1-b]thiazol-3-one
Reactant of Route 4
5,6-Dihydro-imidazo[2,1-b]thiazol-3-one
Reactant of Route 5
5,6-Dihydro-imidazo[2,1-b]thiazol-3-one
Reactant of Route 6
5,6-Dihydro-imidazo[2,1-b]thiazol-3-one

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.